Cas no 2344685-97-6 (Benzoic acid, 2-amino-5-(1-methylethyl)-, hydrochloride (1:1))

• Product Name: Benzoic acid, 2-amino-5-(1-methylethyl)-, hydrochloride (1:1)
• CAS No: 2344685-97-6
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 5922537
• PubChem ID: 139022828
• Update Time: 2025-10-31

Benzoic acid, 2-amino-5-(1-methylethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-5-(1-methylethyl)-, hydrochloride (1:1)
• 2-amino-5-(propan-2-yl)benzoic acid hydrochloride
• EN300-7424734
• 2344685-97-6
• 2-Amino-5-propan-2-ylbenzoic acid;hydrochloride

• Inchi： 1S/C10H13NO2.ClH/c1-6(2)7-3-4-9(11)8(5-7)10(12)13;/h3-6H,11H2,1-2H3,(H,12,13);1H
• InChI Key： GHJUDZFKPCGJDN-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=C(C(C)C)C=1)N)(=O)O.Cl

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on Benzoic acid, 2-amino-5-(1-methylethyl)-, hydrochloride (1:1)

Benzoic Acid, 2-Amino-5-(1-Methylethyl)-, Hydrochloride (1:1): A Comprehensive Overview

Benzoic acid, 2-amino-5-(1-methylethyl)-, hydrochloride (1:1) is a chemical compound with the CAS number 2344685-97-6. This compound is a hydrochloride salt of 2-amino-5-(1-methylethyl)benzoic acid, which belongs to the class of benzoic acid derivatives. These compounds are widely studied in the fields of organic chemistry, pharmacology, and material science due to their versatile properties and potential applications in drug development and as intermediates in chemical synthesis.

The molecular structure of benzoic acid, 2-amino-5-(1-methylethyl)-, hydrochloride (1:1) consists of a benzene ring with a carboxylic acid group at position 2 and an amino group at position 5. The presence of the 1-methylethyl group adds steric bulk to the molecule, which can influence its physical properties and reactivity. The hydrochloride form indicates that the compound exists as a salt with hydrochloric acid, which is common for compounds with basic nitrogen atoms like amino groups.

Recent advancements in chemical synthesis have enabled the efficient production of benzoic acid derivatives with tailored functionalities. For instance, researchers have explored the use of direct arylation and cross-coupling reactions to synthesize benzoic acids with specific substituents. These methods not only enhance the purity of the final product but also reduce the environmental footprint of chemical manufacturing processes. The incorporation of amino groups into benzoic acids has been particularly valuable in drug design, as these groups can act as hydrogen bond donors or serve as sites for further functionalization.

In terms of pharmacological applications, benzoic acid derivatives have shown promise in various therapeutic areas. For example, studies have demonstrated that certain benzoic acid derivatives exhibit antimicrobial activity, making them potential candidates for developing new antibiotics. Additionally, these compounds have been investigated for their ability to modulate cellular signaling pathways, such as those involved in inflammation and cancer progression. The presence of an amino group in this compound could further enhance its bioavailability and pharmacokinetic properties.

The synthesis of benzoic acid, 2-amino-5-(1-methylethyl)-, hydrochloride (1:1) typically involves multi-step processes that require precise control over reaction conditions. One common approach is the Friedel-Crafts alkylation or acylation followed by functional group transformations to introduce the amino and carboxylic acid groups. The optimization of these steps is critical to achieving high yields and maintaining the integrity of the molecule's structure.

From a materials science perspective, benzoic acid derivatives are being explored for their potential in creating advanced materials such as organic semiconductors and sensors. The unique electronic properties imparted by the amino and carboxylic acid groups make these compounds suitable for applications in electronics and optoelectronics. Recent research has focused on incorporating such molecules into self-assembled monolayers or polymer frameworks to enhance device performance.

In conclusion, benzoic acid, 2-amino-5-(1-methylethyl)-, hydrochloride (1:1) represents a significant advancement in the field of organic chemistry. Its versatile structure and potential applications across multiple disciplines underscore its importance as a research tool and industrial material. As scientific understanding continues to grow, this compound will undoubtedly play a pivotal role in driving innovation in drug discovery and materials development.